Cas no 1803696-28-7 (6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine)

• Product Name: 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine
• CAS No: 1803696-28-7
• MF: C₆H₆BrF₂N₃
• MW: 238.03274679184
• CID: 4848090
• Update Time: 2025-10-31

6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine

• Inchi： 1S/C6H6BrF2N3/c7-3-1-2(5(8)9)4(10)6(11)12-3/h1,5H,10H2,(H2,11,12)
• InChI Key： LBBVTODQXDVNHS-UHFFFAOYSA-N
• SMILES： BrC1=CC(C(F)F)=C(C(N)=N1)N

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 1.5
• Topological Polar Surface Area: 64.9

Additional information on 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine

6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine: A Comprehensive Overview

6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine, also known by its CAS number 1803696-28-7, is a highly specialized organic compound that has garnered significant attention in the fields of chemistry and materials science. This compound is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of bromine, amino groups, and a difluoromethyl substituent introduces unique electronic and structural properties that make it valuable for various applications.

The synthesis of 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine involves a series of carefully controlled reactions. Researchers have explored various methods to optimize its production, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic systems have enabled higher yields and improved purity levels, making this compound more accessible for industrial and academic use.

One of the most promising applications of 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine lies in its use as an intermediate in pharmaceutical chemistry. Its ability to act as a building block for more complex molecules has been highlighted in recent studies. For instance, researchers have successfully incorporated this compound into drug delivery systems, where its unique electronic properties enhance the targeting efficiency of therapeutic agents.

In the realm of materials science, 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine has shown potential as a precursor for advanced polymers and coatings. Its ability to form stable bonds with other functional groups makes it ideal for creating materials with tailored mechanical and thermal properties. Recent breakthroughs in polymer chemistry have demonstrated how this compound can be used to develop high-performance polymers for aerospace and automotive industries.

The electronic properties of 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine also make it a candidate for use in optoelectronic devices. Its ability to absorb specific wavelengths of light has been leveraged in the development of organic light-emitting diodes (OLEDs). Studies published in leading journals have shown that incorporating this compound into OLED structures can significantly improve their efficiency and lifespan.

In terms of environmental impact, researchers have investigated the biodegradation pathways of 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine. While initial findings suggest that it is not inherently toxic to aquatic life at low concentrations, further studies are needed to fully understand its long-term effects on ecosystems. Regulatory bodies are closely monitoring these developments to ensure safe handling and disposal practices.

The future outlook for 6-Bromo-2,3-diamino-4-(difluoromethyl)pyridine is bright, with ongoing research exploring its potential in emerging fields such as nanotechnology and green chemistry. Its versatility as a building block for diverse chemical structures positions it as a key compound in the development of next-generation materials and therapies.